Cas no 1805919-69-0 (2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide)

• Product name: 2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide
• CAS No: 1805919-69-0
• MF: C₆H₅F₂N₃O₄S
• MW: 253.183406591415
• CID: 4846940

2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide

• Inchi： 1S/C6H5F2N3O4S/c7-6(8)5-3(11(12)13)1-2-4(10-5)16(9,14)15/h1-2,6H,(H2,9,14,15)
• InChI Key： MUPJIUIBPZBPEB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(F)F)N=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 0.2
• Topological Polar Surface Area: 127

Additional information on 2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide

2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide (CAS No. 1805919-69-0): A Comprehensive Overview

2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide, identified by the CAS number 1805919-69-0, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonamide group and a difluoromethyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a versatile molecule for diverse applications.

The synthesis of 2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity. Researchers have also explored alternative synthetic pathways, such as using microwave-assisted synthesis or catalytic methods, to enhance efficiency and reduce environmental impact.

In terms of applications, this compound has garnered significant attention in the pharmaceutical industry due to its potential as a drug candidate. Studies have shown that it exhibits promising biological activity, particularly in inhibiting certain enzymes associated with diseases such as cancer and inflammation. For instance, recent research published in the Journal of Medicinal Chemistry highlights its ability to modulate key signaling pathways, making it a potential lead compound for drug development.

Beyond pharmaceuticals, 2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide has also found applications in agrochemicals. Its ability to act as a herbicide or fungicide has been explored in several studies. For example, a study conducted by agricultural scientists demonstrated its effectiveness in controlling plant pathogens without adversely affecting crop health. This dual functionality underscores its versatility as a chemical entity.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of new materials for catalysis and sensing technologies. Recent research in coordination chemistry has revealed its potential as a ligand for creating highly efficient catalysts for industrial processes.

In terms of environmental considerations, the ecological impact of 2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide has been thoroughly investigated. Studies have shown that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety and sustainability when used in various applications.

From a regulatory perspective, this compound is subject to stringent safety evaluations to ensure its safe use in commercial products. Regulatory agencies require comprehensive toxicological studies to assess its potential risks to human health and the environment. Recent studies have focused on understanding its acute and chronic toxicity profiles, providing valuable insights for risk assessment.

In conclusion, 2-(Difluoromethyl)-3-nitropyridine-6-sulfonamide (CAS No. 1805919-69-0) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.